Cas no 442881-26-7 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• CAS No: 442881-26-7
• MF: C₂₅H₂₂N₄O₅S
• MW: 490.530984401703
• CID: 6036108
• PubChem ID: 2158952
• Update Time: 2025-10-28

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• Benzamide, 4-[(3,4-dihydro-1(2H)-quinolinyl)sulfonyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• ChemDiv2_005612
• Oprea1_516844
• AKOS024583615
• 4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• SR-01000547257-1
• 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• MLS000086338
• 4-(3,4-dihydroquinolin-1(2H)-ylsulfonyl)-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• cid_2158952
• BRD-K17360601-001-10-6
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• HMS2341E05
• SR-01000547257
• IDI1_004327
• HMS1384P02
• F0559-0200
• CHEMBL1595820
• BDBM64549
• SMR000021840
• 442881-26-7

• Inchi： 1S/C25H22N4O5S/c1-33-20-12-8-19(9-13-20)24-27-28-25(34-24)26-23(30)18-10-14-21(15-11-18)35(31,32)29-16-4-6-17-5-2-3-7-22(17)29/h2-3,5,7-15H,4,6,16H2,1H3,(H,26,28,30)
• InChI Key： SZCXNOMNBFVNRN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 490.13109099g/mol
• Monoisotopic Mass: 490.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• pka: 9.52±0.70(Predicted)

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

N-5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl-4-(1,2,3,4-Tetrahydroquinoline-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl-4-(1,2,3,4-Tetrahydroquinoline-1-Sulfonyl)Benzamide, with the CAS number 442881-26-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which incorporates multiple functional groups and heterocyclic rings. The presence of the oxadiazole ring and the tetrahydroquinoline moiety contributes to its unique chemical properties and potential applications in drug design and advanced materials.

The molecular structure of this compound is composed of several key components: the benzamide group serves as the central backbone, while the oxadiazole ring introduces aromaticity and potential sites for hydrogen bonding. The 4-methoxyphenyl group adds electron-donating properties, enhancing the compound's stability and reactivity. Furthermore, the tetrahydroquinoline sulfonyl group introduces a rigid structure with potential for bioisosteric replacements in drug design.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a potential kinase inhibitor due to its ability to modulate protein-protein interactions. The sulfonyl group in particular has been shown to enhance bioavailability and reduce off-target effects, making it a promising candidate for anti-cancer drug development.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The oxadiazole ring's inherent aromaticity and conjugation make it suitable for applications in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of this compound's molecular architecture, further expanding its potential uses.

From a synthetic perspective, the preparation of N-5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl-4-(1,2,3,4-Tetrahydroquinoline-1-Sulfonyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps such as cross-coupling reactions and sulfonamidation.

Moreover, computational chemistry has played a pivotal role in understanding this compound's properties at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts to optimize its synthesis and evaluate its biological activity.

Looking ahead, ongoing research is focused on exploring this compound's pharmacokinetic profile and toxicity profile to assess its suitability as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in harnessing its therapeutic potential.

In conclusion,N-5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl-4-(1,2,3,Tetrahydroquinoline-sulfonyl)Benzamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological properties position it as a valuable asset in both medicinal chemistry and materials science research.